Cas no 899913-83-8 (2-{3-(3,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{3-(3,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 899913-83-8
• Molecular Formula: C₂₃H₂₂Cl₂FN₃OS
• Molecular Weight: 478.409685611725
• CID: 6295247
• PubChem ID: 22428807

2-{3-(3,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide Properties

Names and Identifiers

• 2-{3-(3,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• 2-((3-(3,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-fluorophenyl)acetamide
• 2-[[2-(3,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• 2-{[3-(3,4-DICHLOROPHENYL)-8-METHYL-1,4-DIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL]SULFANYL}-N-(4-FLUOROPHENYL)ACETAMIDE
• AKOS001792170
• F3168-0674
• 899913-83-8

• InChIKey： LEXXNLMRBGECQB-UHFFFAOYSA-N
• Inchi： 1S/C23H22Cl2FN3OS/c1-14-8-10-23(11-9-14)28-21(15-2-7-18(24)19(25)12-15)22(29-23)31-13-20(30)27-17-5-3-16(26)4-6-17/h2-7,12,14H,8-11,13H2,1H3,(H,27,30)
• SMILES： ClC1=C(C=CC(=C1)C1C(=NC2(CCC(C)CC2)N=1)SCC(NC1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 477.0844671g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 477.0844671g/mol
• Heavy Atom Count: 31
• Complexity: 718
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides